Eugenol sulfate

• CAS No.: 95480-60-7
• Molecular Formula: C10H12O5S
• Molecular Weight: 244.27 g/mol
• IUPAC Name: (2-methoxy-4-prop-2-enylphenyl) hydrogen sulfate
• InChI: InChI=1S/C10H12O5S/c1-3-4-8-5-6-9(10(7-8)14-2)15-16(11,12)13/h3,5-7H,1,4H2,2H3,(H,11,12,13)
• InChI Key: XWAZTQUZONPJEW-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CC=C)OS(=O)(=O)O

Description

Eugenol Sulfate (2-Methoxy-4-vinylphenol) is a primary, water-soluble phase II metabolite of the widely studied natural phenylpropanoid Eugenol . Eugenol itself is a major constituent of clove oil and other essential oils, renowned for its pharmacological properties . Research indicates that after oral administration of Eugenol in humans, more than 50% of the conjugated metabolites recovered in urine were identified as Eugenol Sulfate, establishing it as a significant biomarker of exposure and metabolism . This makes Eugenol Sulfate a critical compound for pharmacokinetic studies, absorption and metabolism research, and investigations into the biological activities of its parent molecule, Eugenol. The pharmacological profile of Eugenol Sulfate is intrinsically linked to the extensive documented activities of its precursor, Eugenol. In vitro and in vivo studies on Eugenol have highlighted a wide spectrum of research applications, which Eugenol Sulfate may contribute to or modulate. Key research areas for Eugenol include: Antimicrobial and Anticariogenic Research: Eugenol demonstrates broad-spectrum antibacterial activity against various Gram-positive and Gram-negative pathogens . Its mechanism of action involves disturbing the lipid fraction of the bacterial membrane, increasing permeability and leading to leakage of intracellular contents . Specifically, in dental research, Eugenol has been shown to inhibit the cariogenic properties of Streptococcus mutans by suppressing acid production, water-insoluble glucan synthesis, and bacterial adherence to saliva-coated surfaces, thereby reducing caries development in experimental models . Anti-inflammatory and Antioxidant Research: Eugenol exhibits notable anti-inflammatory effects by suppressing the expression of pro-inflammatory mediators like cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB) . Its antioxidant activity, which involves scavenging free radicals and interfering with chain reactions in lipid peroxidation, is also a key area of investigation . Cancer Research: Preclinical studies show that Eugenol possesses antiproliferative properties against a range of cancer cell lines, including breast, cervical, and lung cancers . Proposed mechanisms include the induction of apoptosis and cell cycle arrest, often through the mitochondrial pathway and modulation of signaling cascades . Researchers utilize Eugenol Sulfate as a reference standard to quantify metabolic conversion and to explore the biological effects and fate of Eugenol in physiological systems. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Chemical Reactions Analysis

Formation and Metabolism

Eugenol undergoes various metabolic transformations, one of which involves sulfation. The hydroxyl group in eugenol can react with sulfate donors, such as 3'-phospho-5'-adenylyl sulfate (PAPS), catalyzed by sulfotransferase enzymes (e.g., Sulfotransferase 1A3). This reaction leads to the formation of eugenol sulfate, which is then excreted in urine as a conjugated metabolite .

Oxidative Reactions

Eugenol sulfate can participate in oxidative reactions, particularly when exposed to reactive oxygen species (ROS). Studies have shown that eugenol itself can be oxidized by hydroxyl radicals and other reactive species, leading to the formation of various products, including eugenol sulfate . The oxidation process can enhance the toxicity of the resulting compounds, as indicated by increased consumption rates in oxidative potential assays.

Photochemical Reactions

The photochemical behavior of eugenol and its derivatives, including eugenol sulfate, has been investigated under various conditions. Photolysis experiments indicate that eugenol can degrade under UV light exposure, producing reactive intermediates that may further react with other compounds or undergo transformations into more complex structures .

Oxidation Mechanism

The oxidation mechanism for eugenol sulfate involves several steps:

• Initiation : Formation of hydroxyl radicals through photolysis or other means.

• Propagation : Hydroxyl radicals react with eugenol sulfate, leading to the formation of various oxidized products.

• Termination : The reaction may produce stable end products or regenerate ROS.

The degradation rates of eugenol sulfate are influenced by factors such as pH and dissolved oxygen levels during the reaction .

Sulfation Pathway

The sulfation pathway for eugenol involves:

• Sulfotransferase Activity : The enzyme catalyzes the transfer of a sulfonate group to the hydroxyl group of eugenol.

• Formation of Eugenol Sulfate : This results in the conjugated form, which is more water-soluble and readily excreted.

This pathway is crucial for detoxifying potentially harmful compounds in biological systems .

Reaction Rate Constants

The following table summarizes the rate constants for the gas-phase reaction of eugenol with hydroxyl radicals:

Reaction	Rate Constant (cm³ molecule⁻¹ s⁻¹)	Atmospheric Lifetime (hours)
Eugenol + OH Radicals	1.5 × 10⁻¹¹	2.31 ± 0.12

This indicates that eugenol is highly reactive in atmospheric conditions, suggesting rapid conversion into secondary organic aerosol components .

Product Yields from Oxidation

The table below illustrates product yields from various oxidation experiments involving eugenol:

Experiment Type	Product Yield (%)	Conditions
Direct Photolysis	140 - 197	UV light exposure
Hydroxyl Radical Initiation	Variable	Presence of OH radicals
Triplet State Initiation	Variable	Acidic conditions

These results demonstrate significant product formation under different oxidative conditions, highlighting the complexity of reactions involving eugenol and its derivatives .

Comparison with Similar Compounds

Comparison with Methyl Eugenol

Chemical Structure: Methyl eugenol (C${11}$H${14}$O$2$), a methoxy derivative of eugenol, replaces the hydroxyl group with a methyl ether (-OCH$3$), increasing lipophilicity (logP: ~2.5) . Applications:

• Odorant Properties: Methyl eugenol shares structural similarities with eugenol but exhibits distinct odor profiles, detected by overlapping olfactory receptors (e.g., MOR-EG) .
• Synthesis: Produced via Williamson ether synthesis using dimethyl sulfate, with yields dependent on reaction time and reagent ratios .

Comparison with Eugenol Esters

Eugenol ester derivatives (e.g., 3a–c) are synthesized to enhance bioactivity:

Compound	Structural Modification	Insecticidal Activity (Sf9 Cell Viability Loss)
3a	Esterification with chlorobenzoic acid	Similar to eugenol (~30%)
3b	Esterification with chlorobenzoic acid	Similar to eugenol (~30%)
3c	Esterification with 3-amino-2-methylbenzoic acid	~50% (enhanced toxicity)

Source:

The increased toxicity of compound 3c is attributed to the introduction of an amino group, enhancing interactions with biological targets .

Comparison with Isoeugenol Derivatives

Isoeugenol derivatives (e.g., compounds 4–6) involve structural isomerization or nitrogen-containing modifications:

• Antifungal Activity: Isomerization of eugenol’s allyl group (compound 4) reduces IC$_{50}$ against Botrytis cinerea from 149 ppm (eugenol) to 109 ppm, likely due to enhanced Michael-type reactivity with fungal nucleophiles .
• Lipophilicity: Minor changes in logP (e.g., compound 4: logP = 2.8 vs. eugenol: logP = 2.4) suggest activity improvements are mechanistically driven rather than solubility-based .

Comparison with Ethyl Cinnamate

Ethyl cinnamate, structurally related to eugenol through its phenylpropanoid backbone, acts as a PPARγ agonist with anti-inflammatory and insulin-sensitizing effects akin to eugenol . However, its binding affinity to PPARγ is lower than cinnamaldehyde, reflecting subtle structural influences on activity . Both compounds are abundant in cinnamon and clove, underscoring shared natural sources .

Pharmacokinetic and Physicochemical Comparisons

Property	Eugenol	Diclofenac	Aspirin
Intestinal Absorption (%)	96.8	85.2	80.1
Caco-2 Permeability	High	Moderate	Low
Blood-Brain Barrier Penetration	High	Low	Low

Source:

Eugenol’s superior absorption and permeability highlight its advantages over non-steroidal anti-inflammatory drugs (NSAIDs) in targeting neurological pathways for analgesia .

Structural Modifications and Activity Implications

• Antioxidant Activity: Eugenol’s phenolic hydroxyl group is critical for radical scavenging, as methylation (e.g., methyl eugenol) reduces antioxidant capacity .
• Thermal Stability: Eugenol-based benzoxazine monomers exhibit high melting points (>90°C), limiting processability compared to simpler derivatives .

Preparation Methods

Sulfur Trioxide Pyridine Complex Method

This method leverages the sulfur trioxide pyridine complex (C₅H₅NSO₃) to form sulfate esters from alcohols or phenols. While primarily used for alcohols, its applicability to phenols like eugenol is inferred from analogous reactions.

Procedure :

• Reagents : Eugenol, sulfur trioxide pyridine complex, anhydrous solvent (e.g., dichloromethane).

• Conditions : Room temperature, inert atmosphere.

• Reaction :

  $$\text{Eugenol (Ar-OH)} + \text{C}_5\text{H}_5\text{NSO}_3 \rightarrow \text{Ar-O-SO}_3\text{H} (\text{eugenol sulfate}) + \text{C}_5\text{H}_5\text{NH}$$

• Workup : Neutralization with NaHCO₃, extraction with ethyl acetate, and purification via column chromatography.

Advantages : Mild conditions, minimal byproducts.
Limitations : Phenols’ lower nucleophilicity may reduce reactivity compared to alcohols.

Trimethylsilyl Chlorosulfonate Method

Trimethylsilyl chlorosulfonate (ClSO₃Si(CH₃)₃) is a mild sulfonating agent used for sulfonic acids but may form sulfate esters under specific conditions.

Procedure :

• Reagents : Eugenol, trimethylsilyl chlorosulfonate, base (e.g., pyridine), solvent (methylene chloride).

• Conditions : Room temperature, inert atmosphere.

• Reaction :

  $$\text{Eugenol} + \text{ClSO}_3\text{Si(CH}_3\text{)}_3 \rightarrow \text{Eugenol sulfate} + \text{ClSi(CH}_3\text{)}_3$$

• Workup : Quench with water, extract with ethyl acetate, and purify.

Advantages : High selectivity, low toxicity.
Limitations : Limited data on phenol sulfation with this reagent.

Chlorosulfonic Acid Method

Chlorosulfonic acid (ClSO₃H) is a strong sulfonating agent but typically forms sulfonic acids. However, esterification may occur under controlled conditions.

Procedure :

• Reagents : Eugenol, chlorosulfonic acid, solvent (e.g., dichloromethane).

• Conditions : Low temperature (0–5°C), slow addition.

• Reaction :

  $$\text{Eugenol} + \text{ClSO}_3\text{H} \rightarrow \text{Eugenol sulfate} + \text{HCl}$$

• Workup : Neutralization with NaHCO₃, extraction, and purification.

Advantages : High reactivity.
Limitations : Exothermic reaction, potential side products.

Comparison of Methods

Method	Reagents	Conditions	Yield	Limitations
Sulfur trioxide pyridine	C₅H₅NSO₃, CH₂Cl₂	RT, inert atmosphere	Moderate	Requires anhydrous conditions
Trimethylsilyl chloride	ClSO₃Si(CH₃)₃, pyridine	RT	Low	Limited phenol reactivity
Chlorosulfonic acid	ClSO₃H, CH₂Cl₂	0–5°C	High	Exothermic, HCl byproduct

Biological Sulfation

Eugenol undergoes metabolic sulfation in vivo via sulfotransferases, forming eugenol sulfate as a phase II metabolite. This pathway is observed in human hepatocytes and urine samples, with >90% of metabolites being conjugated (e.g., eugenol-glucuronide, eugenol sulfate).

Mechanism :

• Sulfotransferase Activation : Sulfate donors (e.g., PAPS) transfer the sulfonyl group to eugenol’s phenolic oxygen.

• Excretion : Water-soluble sulfate esters are renally excreted.

Applications : Biomedical studies focus on eugenol’s detoxification and bioactivity modulation .

Q & A

Q. How do researchers chemically characterize eugenol sulfate, and what analytical methods are critical for confirming its structure?

Methodological Answer: Characterization typically involves nuclear magnetic resonance (NMR) spectroscopy for structural elucidation, high-performance liquid chromatography (HPLC) for purity assessment, and mass spectrometry (MS) for molecular weight confirmation. Researchers should cross-validate results using multiple techniques to minimize instrumental bias. For example, coupling HPLC with diode-array detection (DAD) and MS ensures both purity and structural integrity .

Q. What methodologies are recommended for detecting and quantifying eugenol sulfate in biological matrices?

Methodological Answer: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard due to its high sensitivity and specificity. Sample preparation often involves protein precipitation or solid-phase extraction to reduce matrix interference. Calibration curves using isotopically labeled internal standards (e.g., deuterated eugenol sulfate) improve quantification accuracy .

Q. How can researchers assess the stability of eugenol sulfate under varying experimental conditions (e.g., pH, temperature)?

Methodological Answer: Stability studies should follow ICH guidelines, employing forced degradation experiments under acidic, alkaline, oxidative, and thermal stress. HPLC-UV or LC-MS monitors degradation products. Kinetic modeling (e.g., Arrhenius plots) predicts shelf-life, while statistical tools like ANOVA identify significant degradation pathways .

Q. What experimental designs are appropriate for evaluating the pharmacological activity of eugenol sulfate?

Methodological Answer: Dose-response studies using in vitro assays (e.g., enzyme inhibition or receptor-binding assays) establish potency. In vivo models require randomization, blinding, and control groups to mitigate bias. Researchers should predefine primary and secondary endpoints, aligning with PICOT frameworks to ensure clarity in objectives .

Advanced Research Questions

Q. How should researchers address contradictions in pharmacokinetic data for eugenol sulfate across studies?

Methodological Answer: Conduct a meta-analysis using tools like RevMan to quantify heterogeneity (e.g., I² statistic) and identify outliers . Sensitivity analyses exclude studies with high bias risk (e.g., small sample sizes or unvalidated assays). If heterogeneity persists, subgroup analyses by species, dosage, or administration route may explain discrepancies .

Q. What strategies resolve discrepancies between in vitro and in vivo metabolism data for eugenol sulfate?

Methodological Answer: Comparative studies using hepatocyte cultures, microsomal assays, and in vivo sampling (e.g., plasma or urine) can identify metabolic bottlenecks. Physiologically based pharmacokinetic (PBPK) modeling integrates these datasets to predict interspecies differences or first-pass effects. Researchers must validate models with independent datasets .

Q. How can synergistic effects between eugenol sulfate and other bioactive compounds be systematically investigated?

Methodological Answer: Combinatorial assays (e.g., checkerboard or isobologram analyses) quantify synergy via metrics like the combination index (CI). Dose-effect curves under fixed ratios are analyzed using software such as CompuSyn. Mechanistic studies (e.g., transcriptomics) should follow to identify pathways modulated by the combination .

Q. What approaches minimize inter-laboratory variability in eugenol sulfate research?

Methodological Answer: Standardized protocols for sample preparation, instrumentation calibration, and data reporting are essential. Collaborative trials using reference materials (e.g., NIST-certified standards) improve reproducibility. Statistical harmonization methods, such as z-score analysis, can adjust for systematic biases between labs .

Methodological Considerations from Evidence

• Data Integrity : Raw data must be archived in FAIR-compliant repositories (Findable, Accessible, Interoperable, Reusable), with metadata detailing experimental conditions .
• Ethical Compliance : For human studies, ensure GDPR adherence in data anonymization and obtain ethics committee approval for protocols involving biological samples .
• Statistical Rigor : Use power analysis to determine sample sizes and pre-register analysis plans to avoid post-hoc data dredging .